2-(bromomethyl)-1,1-dimethylcyclopentane
Overview
Description
2-(Bromomethyl)-1,1-dimethylcyclopentane (BMDMC) is a cyclic alkyl bromide compound derived from the cyclopentane ring system. It is a colourless liquid with a boiling point of 114°C and a melting point of -41°C, and is soluble in both organic and aqueous solvents. BMDMC is an important intermediate in the synthesis of other organic compounds, and is used in a variety of applications, including the synthesis of pharmaceuticals, agrochemicals, and polymers.
Scientific Research Applications
2-(bromomethyl)-1,1-dimethylcyclopentane has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, agrochemicals, and polymers. It has been used as a starting material for the synthesis of various β-lactams, such as cefazolin and cefuroxime. It has also been used as a starting material for the synthesis of various agrochemicals, such as herbicides and insecticides. In addition, 2-(bromomethyl)-1,1-dimethylcyclopentane has been used as a starting material for the synthesis of polymers, such as polyvinyl chloride and polyethylene.
Mechanism of Action
2-(bromomethyl)-1,1-dimethylcyclopentane is a cyclic alkyl bromide, and its mechanism of action is based on the formation of covalent bonds between the bromine atom and the carbon atoms in the cyclopentane ring system. This covalent bonding results in the formation of a new molecule, which is then used as a starting material for the synthesis of various organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(bromomethyl)-1,1-dimethylcyclopentane have not been extensively studied. However, it is known that 2-(bromomethyl)-1,1-dimethylcyclopentane is not toxic to humans, and is not known to have any adverse effects on the environment.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(bromomethyl)-1,1-dimethylcyclopentane in laboratory experiments is its relatively low cost. It is also relatively easy to synthesize, making it a suitable starting material for the synthesis of various organic compounds. However, one of the main limitations of using 2-(bromomethyl)-1,1-dimethylcyclopentane is its low solubility in aqueous solvents, which can make it difficult to work with in certain laboratory experiments.
Future Directions
In the future, 2-(bromomethyl)-1,1-dimethylcyclopentane could be used as a starting material for the synthesis of various pharmaceuticals, agrochemicals, and polymers. It could also be used as a starting material for the synthesis of various polymers, such as polyvinyl chloride and polyethylene. Additionally, further research could be conducted to determine the biochemical and physiological effects of 2-(bromomethyl)-1,1-dimethylcyclopentane on humans and the environment. Finally, further research could be conducted to improve the solubility of 2-(bromomethyl)-1,1-dimethylcyclopentane in aqueous solvents, making it easier to work with in laboratory experiments.
Synthesis Methods
2-(bromomethyl)-1,1-dimethylcyclopentane can be synthesized in two ways. The first is by the reaction of 1,1-dimethylcyclopentane with bromine in the presence of a Lewis acid catalyst, such as aluminum chloride. The second method is the reaction of 1,1-dimethylcyclopentane with methylmagnesium bromide in the presence of a base, such as potassium carbonate.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-(bromomethyl)-1,1-dimethylcyclopentane can be achieved through a multi-step process involving the bromination of a starting material followed by a series of reactions to introduce the desired functional groups.", "Starting Materials": [ "1,1-dimethylcyclopentane", "N-bromosuccinimide (NBS)", "Acetic acid", "Hydrogen peroxide", "Sodium hydroxide", "Methanol" ], "Reaction": [ "Step 1: Bromination of 1,1-dimethylcyclopentane using N-bromosuccinimide (NBS) in the presence of acetic acid to yield 2-bromo-1,1-dimethylcyclopentane.", "Step 2: Oxidation of 2-bromo-1,1-dimethylcyclopentane using hydrogen peroxide in the presence of sodium hydroxide to yield 2-bromo-1,1-dimethylcyclopentan-1-ol.", "Step 3: Conversion of 2-bromo-1,1-dimethylcyclopentan-1-ol to 2-(bromomethyl)-1,1-dimethylcyclopentane by reacting it with methanol in the presence of a strong acid catalyst such as sulfuric acid." ] } | |
CAS RN |
1543085-56-8 |
Product Name |
2-(bromomethyl)-1,1-dimethylcyclopentane |
Molecular Formula |
C8H15Br |
Molecular Weight |
191.1 |
Purity |
95 |
Origin of Product |
United States |
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